N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(phenylsulfonyl)acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)acetamide
• InChI: InChI=1S/C18H18N2O3S2/c19-11-15-14-9-5-2-6-10-16(14)24-18(15)20-17(21)12-25(22,23)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-10,12H2,(H,20,21)
• InChI Key: NDGZTRUZTIOJSA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C#N)NC(=O)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol
• CAS No.: 898405-92-0

Description

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(phenylsulfonyl)acetamide is a useful research compound. Its molecular formula is C18H18N2O3S2 and its molecular weight is 374.47. The purity is usually 95%.
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Scientific Research Applications

Antitumor Applications

Several studies have demonstrated the antitumor properties of derivatives related to the specified compound. Compounds with structural modifications, such as diarylsulfonylurea derivatives, have shown broad-spectrum antitumor activity, with some exhibiting significant growth inhibition in cancer cell lines. Molecular modeling and pharmacophore prediction methods were employed to understand the antitumor mechanisms of these compounds, highlighting their potential in cancer therapy (El-Sherbeny, Abdel-Aziz, & Ahmed, 2010).

Antimicrobial Applications

Research on novel antimicrobial acyclic and heterocyclic dyes based on the core structure of N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(phenylsulfonyl)acetamide demonstrated significant antibacterial and antifungal activities. These studies suggest the potential use of these compounds in dyeing textiles with antimicrobial properties, offering a novel approach to developing functional materials with health benefits (Shams, Mohareb, Helal, & Mahmoud, 2011).

Synthetic Utility for Heterocyclic Compounds

The compound and its derivatives serve as versatile building blocks for synthesizing a wide range of heterocyclic compounds. These synthetic approaches have led to the creation of novel thiophene, thiazole, pyrazole, pyridine, and pyrimidine derivatives, among others. The synthesized compounds have been evaluated for their antitumor and antimicrobial activities, showing promising results. The versatility and reactivity of this core structure underscore its value in heterocyclic chemistry and drug discovery (Shams, Mohareb, Helal, & Mahmoud, 2010).